5-ethyl-4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C13H12F4N4OS
• Molecular Weight: 348.32 g/mol
• IUPAC Name: 3-ethyl-4-[(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H12F4N4OS/c1-2-10-19-20-12(23)21(10)18-7-8-4-3-5-9(6-8)22-13(16,17)11(14)15/h3-7,11H,2H2,1H3,(H,20,23)/b18-7+
• InChI Key: OZRWVSRNXJFNBG-CNHKJKLMSA-N
• Isomeric SMILES: CCC1=NNC(=S)N1/N=C/C2=CC(=CC=C2)OC(C(F)F)(F)F
• Canonical SMILES: CCC1=NNC(=S)N1N=CC2=CC(=CC=C2)OC(C(F)F)(F)F

Description

5-ethyl-4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-thiol is a complex organic compound that belongs to the class of triazole derivatives. Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms. This particular compound is notable for its unique structure, which includes a tetrafluoroethoxy group and a thiol group, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-thiol typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through the cyclization of appropriate precursors, such as hydrazines and nitriles, under acidic or basic conditions.

Introduction of the Tetrafluoroethoxy Group: The tetrafluoroethoxy group can be introduced via nucleophilic substitution reactions using suitable fluorinated reagents.

Formation of the Thiol Group: The thiol group can be introduced through thiolation reactions, often using thiourea or similar reagents.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The thiol group in the compound can undergo oxidation to form disulfides.

Reduction: The compound can be reduced under specific conditions to modify its functional groups.

Substitution: The tetrafluoroethoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, iodine, or other mild oxidizing agents.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products

Disulfides: Formed from the oxidation of the thiol group.

Reduced Derivatives: Formed from the reduction of the compound.

Substituted Derivatives: Formed from nucleophilic substitution reactions.

Scientific Research Applications

5-ethyl-4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-thiol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Used in the development of new materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 5-ethyl-4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-thiol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in their activity.

Pathways Involved: The exact pathways can vary depending on the specific application, but may include inhibition of microbial growth, modulation of immune responses, or interference with metabolic processes.

Comparison with Similar Compounds

Similar Compounds

4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-thiol: Similar structure but lacks the ethyl group.

5-ethyl-4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-ol: Similar structure but has a hydroxyl group instead of a thiol group.

Uniqueness

The presence of both the tetrafluoroethoxy group and the thiol group in 5-ethyl-4-({(E)-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methylidene}amino)-4H-1,2,4-triazole-3-thiol makes it unique compared to other triazole derivatives